Cas no 286944-53-4 (2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)-)

2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)- structure
286944-53-4 structure
Product Name:2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)-
CAS No:286944-53-4
MF:C11H15N3
MW:189.256901979446
CID:1436144
Update Time:2024-08-15

2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)-
    • Inchi: 1S/C11H15N3/c1-2-10(7-12-4-1)14-5-3-9-6-11(14)8-13-9/h1-2,4,7,9,11,13H,3,5-6,8H2
    • InChI Key: RXMPTHLJGKSEAG-UHFFFAOYSA-N
    • SMILES: C12CC(NC1)CCN2C1=CC=CN=C1

Computed Properties

  • Exact Mass: 189.12675
  • Monoisotopic Mass: 189.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Density: 1.130±0.06 g/cm3(Predicted)
  • Boiling Point: 344.8±17.0 °C(Predicted)
  • PSA: 28.16
  • pka: 10.44±0.20(Predicted)
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